Cas no 1261448-07-0 (3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone)

• Product Name: 3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone
• CAS No: 1261448-07-0
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 4986157
• Update Time: 2025-06-12

3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone

• Inchi： 1S/C10H9BrF2O2/c11-4-3-9(15)7-2-1-6(14)5-8(7)10(12)13/h1-2,5,10,14H,3-4H2
• InChI Key： RWTDPNPVBAGXEB-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1C(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone

Introduction to 3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone (CAS No. 1261448-07-0)

3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone (CAS No. 1261448-07-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, and a hydroxyl group, which collectively contribute to its diverse chemical and biological properties.

The molecular structure of 3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone is particularly noteworthy for its ability to interact with various biological targets. The bromine atom can enhance the lipophilicity of the molecule, facilitating its penetration through cell membranes. The difluoromethyl group, on the other hand, can confer metabolic stability and improve the pharmacokinetic profile of the compound. The hydroxyl group provides a site for potential hydrogen bonding interactions, which can be crucial for binding to specific receptors or enzymes.

Recent studies have highlighted the potential of 3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes or pathways.

In addition to its antiviral properties, 3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells.

The pharmacological profile of 3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone has been further explored in animal models. In vivo studies have shown that the compound exhibits good oral bioavailability and a favorable safety profile. These findings suggest that it has the potential to be developed into a therapeutic agent for various diseases.

In terms of synthetic chemistry, the preparation of 3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone involves several well-established synthetic routes. One common approach involves the reaction of 3-bromobenzaldehyde with 2-difluoromethylphenol in the presence of a suitable catalyst, followed by reduction and oxidation steps to form the final product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone, such as solubility, stability, and melting point, have been extensively characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its formulation as a pharmaceutical product. For example, the compound's solubility in various solvents has been studied to determine the most appropriate formulation strategies for drug delivery.

In conclusion, 3-Bromo-2'-(difluoromethyl)-4'-hydroxypropiophenone (CAS No. 1261448-07-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.